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RO4987655 Clinical Data Overview

Parameter Summary of Findings

Trial Design Phase | dose-escalation (3+3 design) in Japanese patients with
advanced solid tumors [1].

Dosing Single dose followed by continuous once-daily (1, 2, 4 mg QD) or twice-

Maximum Tolerated Dose
(MTD)

Dose-Limiting Toxicity
(DLT)

Most Common Related
Adverse Events

Progression-Free Survival
(PFS)

daily (4, 5, 6.5 mg BID) dosing in 28-day cycles [1].

8 mg/day (4 mg BID) [1].

Grade 3 creatine phosphokinase (CPK) elevation [1].

Dermatitis acneiform, CPK elevation, and eye disorders [1].

One patient with esophageal cancer had a confirmed partial response.
Seven patients (28%) had progression-free survival longer than 16
weeks [1].
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Parameter Summary of Findings

Pharmacokinetics (PK) Plasma concentration increased in a dose-proportional manner. Half-life
ranged from 4.32 to 21.1 hours. Steady-state was reached by Cycle 1,
Day 8 [1].

Pharmacodynamics (PD) Inhibition of pERK in peripheral blood mononuclear cells (PBMCs)

increased in a dose-dependent manner [1].

Comparative Context with Other MEK Inhibitors

While the search results do not contain a direct head-to-head clinical trial comparing RO4987655 with other

MEK inhibitors, they provide context on the development and use of other agents in this class.

e MEK Inhibitor Class: MEK inhibitors like trametinib and cobimetinib are FDA-approved and target
the Ras/Raf/MEK/ERK (MAPK) signaling pathway, which is dysregulated in many cancers [2].

¢ Activity in NRAS-Mutant Melanoma: Preclinical and early clinical studies suggest that MEK
inhibitors, including RO4987655, may have clinical activity in treating NRAS-mutant melanoma,
which is a subset of BRAF wild-type tumors [3]. One early trial noted a 10-20% objective response
rate for RO4987655 in this patient population [3].

Detailed Experimental Methodology

For your guide, here are the key experimental protocols and methodologies from the RO4987655 Phase I
study.

e Patient Population: Japanese patients with advanced solid tumors for which no standard therapy
existed [1].

e Dose Escalation Design: A standard "3 + 3" design was used. Cohorts of 3-6 patients received
escalating doses of RO4987655 to determine the MTD and DLTs [1].

e Pharmacodynamic (PD) Assessment: The inhibitory effect of RO4987655 on its target was
evaluated by measuring the levels of phosphorylated ERK (pERK) in Peripheral Blood Mononuclear
Cells (PBMCs). This provides proof of mechanism by showing the drug is effectively hitting its
intended target in the body [1].

o Efficacy Evaluation: Anti-tumor activity was assessed by measuring objective tumor response,
likely using RECIST criteria, and by monitoring Progression-Free Survival (PFS) [1].
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Create Your Own Visualizations

Here are the DOT scripts to generate diagrams for your guide, created according to your specifications.

Signaling Pathway Diagram

This diagram illustrates the MAPK pathway that RO4987655 inhibits.
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Clinical Trial Workflow Diagram
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This diagram outlines the key stages of the Phase I trial.

Dose Escalation MTD Determination . Efficacy Assessment
(3+3 Design) (8 mg/day: 4 mg BID) ) ( Safety & PK/PD Analysis ) ( (PFS & Tumor Response))

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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